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Compound of Interest

Compound Name:
1-Methyl-4-

(methylamino)piperidine

Cat. No.: B147313 Get Quote

An In-depth Technical Guide to 1-Methyl-4-
(methylamino)piperidine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 1-Methyl-4-(methylamino)piperidine. It includes key data, experimental

protocols, and visualizations to support its application in research and development.

Compound Identification and Structure
1-Methyl-4-(methylamino)piperidine, also known as N,1-dimethylpiperidin-4-amine, is a

disubstituted piperidine derivative. Its structure is characterized by a piperidine ring with a

methyl group attached to the ring's nitrogen atom (position 1) and a methylamino group at

position 4.
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Identifier Value

IUPAC Name N,1-dimethylpiperidin-4-amine[1]

CAS Number 73579-08-5[1][2]

Molecular Formula C7H16N2[1][2]

Molecular Weight 128.22 g/mol [1][2]

InChI Key XRYGCVVVDCEPRL-UHFFFAOYSA-N[1]

Canonical SMILES CNCC1CCN(C)CC1

Synonyms
1-Methyl-4-(methylamino)piperidine, 4-

Piperidinamine, N,1-dimethyl-[1]

Physicochemical Properties
The physical and chemical properties of 1-Methyl-4-(methylamino)piperidine are

summarized below. This compound is typically a liquid at room temperature and has a distinct

boiling point under reduced pressure.

Table of Physical Properties:

Property Value

Appearance
Colorless to very pale yellow or reddish-yellow

liquid[3][4]

Boiling Point 53°C at 10 mmHg[2]

Density 0.882 g/cm³[2]

Refractive Index (n20/D) 1.4672[2]

Flash Point 56°C[2]

Table of Chemical Properties:
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Property Value

Purity Typically >95% or >97.0% (GC)[3]

Storage Temperature
Room Temperature, sealed in a dry, dark

place[2]

Solubility
No specific data found, but its structure

suggests solubility in organic solvents.

Experimental Protocols
Synthesis via Reductive Amination:

A common method for the synthesis of 1-Methyl-4-(methylamino)piperidine is the reductive

amination of 1-methyl-4-piperidone. This process involves the reaction of the ketone with

methylamine to form an intermediate imine, which is then reduced to the final amine product.

Methodology:

Reaction Setup: To a solution of 1-methyl-4-piperidone in a suitable solvent such as

methanol or ethanol, add a solution of methylamine (e.g., 33% in ethanol).

Catalyst Addition: A reducing agent and catalyst, such as 10% Palladium on Carbon (Pd/C),

is added to the mixture.

Hydrogenation: The reaction mixture is placed in an autoclave and subjected to a hydrogen

atmosphere (e.g., at 4 MPa).

Heating and Stirring: The mixture is heated (e.g., to 50°C) and stirred overnight to ensure the

reaction goes to completion.

Work-up: After cooling to room temperature, the catalyst is removed by filtration.

Purification: The filtrate is concentrated under vacuum to yield the crude product. Further

purification can be achieved through distillation under reduced pressure.

This protocol is adapted from a similar synthesis for a related N-Boc protected compound[5].
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Workflow for the Synthesis of 1-Methyl-4-(methylamino)piperidine

Reactants & Reagents

Process

Product
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Methylamine Solution Pd/C Catalyst Hydrogen Gas (H2)

Hydrogenation in Autoclave
(50°C, 4 MPa)

Cooling & Filtration

Concentration (Vacuum)

1-Methyl-4-(methylamino)piperidine

Click to download full resolution via product page

Synthesis workflow via reductive amination.

Applications in Drug Development
1-Methyl-4-(methylamino)piperidine serves as a valuable building block in medicinal

chemistry. Its piperidine scaffold is a common feature in many biologically active compounds,

particularly those targeting the central nervous system (CNS), due to its ability to potentially
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cross the blood-brain barrier.[4] It is used as an intermediate in the synthesis of more complex

molecules for various therapeutic targets.[4]

The logical flow from a simple building block to a complex, biologically active compound is

illustrated below.

Role as a Building Block in Pharmaceutical Synthesis

1-Methyl-4-(methylamino)piperidine
(Building Block)

Chemical Synthesis
(e.g., Acylation, Alkylation)

Complex Piperidine Derivatives
(Lead Compounds)

Biological Screening
(e.g., Enzyme Assays)

Active Pharmaceutical Ingredient (API)
Targeting CNS, etc.

Interaction with Signaling Pathways
(e.g., NLRP3, GPCRs)
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Conceptual pathway from building block to API.
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Spectral Information
Spectral data is crucial for the structural confirmation of 1-Methyl-4-(methylamino)piperidine.

¹H NMR and ¹³C NMR: Spectra for this compound are available and serve as a primary

method for its identification and purity assessment.[1] Key signals would correspond to the

N-methyl groups, the piperidine ring protons, and the N-H proton of the secondary amine.

Safety and Handling
1-Methyl-4-(methylamino)piperidine is classified as a hazardous substance and requires

careful handling.

Table of GHS Hazard Information:

Classification Hazard Statement

Flammable Liquid H226: Flammable liquid and vapor[1]

Skin Corrosion/Irritation
H314: Causes severe skin burns and eye

damage[1]

Acute Toxicity H302: Harmful if swallowed

Eye Damage/Irritation H319: Causes serious eye irritation

Handling and Storage Recommendations:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[6]

Ventilation: Use in a well-ventilated area or under a chemical fume hood.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][6] Store

away from heat, sparks, and open flames.[6]

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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